Cas no 112777-67-0 ((1R)-1-(3-chlorophenyl)propan-1-ol)

• Product Name: (1R)-1-(3-chlorophenyl)propan-1-ol
• CAS No: 112777-67-0
• MF: C₉H₁₁ClO
• MW: 170.636041879654
• CID: 1200225
• PubChem ID: 10920958
• Update Time: 2025-11-02

(1R)-1-(3-chlorophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 3-chloro-a-ethyl-, (R)-
• (R)-(+)-1-(3'-chlorophenyl)propan-1-ol
• (1R)-1-(3-chlorophenyl)propan-1-ol
• SCHEMBL3482675
• CHEMBL2251658
• (R)-(+)-1-(3/'-chlorophenyl)propan-1-ol
• CS-0224621
• APYGJPRINQKIQF-SECBINFHSA-N
• EN300-120163
• (R)-(-)-3-chloro-phenyl-1-propanol
• (r)-3'-chloro-1-phenyl-1-propanol
• 112777-67-0
• (R)-(+)-3-chloro-phenyl-1-propanol
• AKOS012670083

• Inchi： 1S/C9H11ClO/c1-2-9(11)7-4-3-5-8(10)6-7/h3-6,9,11H,2H2,1H3/t9-/m1/s1
• InChI Key： APYGJPRINQKIQF-SECBINFHSA-N
• SMILES： ClC1=CC=CC(=C1)[C@@H](CC)O

Computed Properties

• Exact Mass: 170.04993
• Monoisotopic Mass: 170.0498427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on (1R)-1-(3-chlorophenyl)propan-1-ol

Chemical Profile of (1R)-1-(3-chlorophenyl)propan-1-ol and CAS No. 112777-67-0

The compound (1R)-1-(3-chlorophenyl)propan-1-ol, identified by the CAS number 112777-67-0, is a significant molecule in the field of pharmaceutical chemistry and biochemistry. This chiral alcohol has garnered attention due to its structural properties and potential applications in drug development. The presence of a stereocenter at the propan-1-ol moiety and the electron-withdrawing effect of the chlorophenyl group make it a versatile intermediate for synthesizing various pharmacologically active compounds.

In recent years, there has been a growing interest in the development of enantiomerically pure compounds for medicinal applications. The stereochemistry of (1R)-1-(3-chlorophenyl)propan-1-ol plays a crucial role in determining its biological activity. Studies have shown that the (R)-enantiomer exhibits distinct pharmacological properties compared to its (S)-counterpart, making it a valuable candidate for further investigation. The compound's ability to interact with biological targets in a specific manner is highly dependent on its three-dimensional structure, which is influenced by the arrangement of atoms around the stereocenter.

The synthesis of (1R)-1-(3-chlorophenyl)propan-1-ol involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high enantiomeric purity. Advanced synthetic methodologies, such as asymmetric hydrogenation and chiral auxiliary-assisted transformations, have been employed to streamline the production process. These techniques not only enhance yield but also minimize the formation of unwanted byproducts, ensuring a more efficient and sustainable synthesis.

One of the most compelling aspects of (1R)-1-(3-chlorophenyl)propan-1-ol is its potential role in the development of novel therapeutic agents. Researchers have explored its utility as a building block for more complex molecules, including kinase inhibitors and anti-inflammatory drugs. The chlorophenyl group provides a suitable platform for further functionalization, allowing chemists to tailor the compound's properties for specific biological targets. For instance, modifications at the phenyl ring can alter binding affinity and selectivity, which are critical factors in drug design.

Recent studies have highlighted the importance of understanding the metabolic pathways involving chiral alcohols like (1R)-1-(3-chlorophenyl)propan-1-ol. Metabolism can significantly impact a drug's efficacy and safety profile, and thus, it is essential to investigate how this compound is processed within living systems. Techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in elucidating metabolic pathways and identifying key intermediates. These insights can guide the optimization of drug candidates to improve their bioavailability and reduce potential side effects.

The pharmaceutical industry continues to invest in research aimed at discovering new applications for compounds like (1R)-1-(3-chlorophenyl)propan-1-ol. Collaborative efforts between academia and industry are fostering innovation, leading to promising developments in areas such as oncology and neurology. By leveraging cutting-edge technologies and interdisciplinary approaches, scientists are uncovering novel therapeutic possibilities that could benefit patients worldwide. The compound's unique structural features make it an attractive candidate for further exploration in these fields.

As our understanding of molecular interactions evolves, so does our ability to design more effective drugs. The case of (1R)-1-(3-chlorophenyl)propan-1-ol exemplifies how a single compound can serve as a foundation for numerous discoveries. Its synthesis, characterization, and potential applications underscore the importance of continued research in synthetic chemistry and medicinal biology. By staying at the forefront of scientific inquiry, we can unlock new treatments that address unmet medical needs.